Cas no 2361893-18-5 (tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate
• CAS No: 2361893-18-5
• MF: C₁₆H₂₇N₃O₅
• MW: 341.40268445015
• CID: 5414646
• PubChem ID: 145894270
• Update Time: 2025-08-03

tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-({[2-(prop-2-enamido)ethyl]carbamoyl}methyl)morpholine-4-carboxylate
• Z1439195583
• EN300-26578887
• 2361893-18-5
• Tert-butyl 2-[2-oxo-2-[2-(prop-2-enoylamino)ethylamino]ethyl]morpholine-4-carboxylate
• 1,1-Dimethylethyl 2-[2-oxo-2-[[2-[(1-oxo-2-propen-1-yl)amino]ethyl]amino]ethyl]-4-morpholinecarboxylate
• tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate

• Inchi： 1S/C16H27N3O5/c1-5-13(20)17-6-7-18-14(21)10-12-11-19(8-9-23-12)15(22)24-16(2,3)4/h5,12H,1,6-11H2,2-4H3,(H,17,20)(H,18,21)
• InChI Key： BHMCGKMSAIEAQT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCOC(CC(=O)NCCNC(=O)C=C)C1

Computed Properties

• Exact Mass: 341.19507097g/mol
• Monoisotopic Mass: 341.19507097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 97Ų

Experimental Properties

• Density: 1.127±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 591.4±50.0 °C(Predicted)
• pka: 14.39±0.46(Predicted)

Additional information on tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate

Professional Introduction to Tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate (CAS No. 2361893-18-5)

Tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate, identified by its Chemical Abstracts Service (CAS) number 2361893-18-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a tert-butyl group, an amidine moiety, and a morpholine ring system. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and development.

The tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate molecule represents an advanced synthetic intermediate that has been explored for its potential in modulating biological pathways. The presence of the prop-2-enamido group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Furthermore, the morpholine ring is a common pharmacophore found in many bioactive compounds, known for its ability to improve metabolic stability and binding affinity to enzymes and receptors.

In recent years, there has been a growing interest in designing molecules that incorporate both amidine and morpholine scaffolds due to their demonstrated efficacy in drug development. The tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate structure exemplifies this trend, as it combines these pharmacologically relevant moieties into a single entity. This design approach has been particularly fruitful in the development of inhibitors targeting enzymes involved in inflammatory and infectious diseases.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. The tert-butyl group serves as an excellent handle for further functionalization, allowing chemists to modify the molecule's properties as needed. For instance, it can be selectively removed or replaced with other functional groups to enhance specific biological activities or improve pharmacokinetic profiles. This flexibility makes tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate a valuable building block in synthetic chemistry.

Recent studies have highlighted the importance of morpholine derivatives in medicinal chemistry due to their broad spectrum of biological activities. These compounds have been investigated for their roles as antiviral agents, anti-inflammatory drugs, and kinase inhibitors. The tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate molecule, with its unique structural features, aligns well with these efforts. Its ability to interact with biological targets through multiple binding sites makes it an attractive candidate for developing novel therapeutics.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These techniques not only streamline the synthetic process but also allow for greater customization of the final product.

The pharmacological potential of tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate has been explored through various computational and experimental studies. Molecular docking simulations have suggested that this compound can bind effectively to several protein targets, including enzymes involved in metabolic pathways and signal transduction cascades. These interactions may lead to therapeutic effects by modulating key biological processes.

In vitro assays have further validated these predictions by demonstrating inhibitory activity against specific enzymes relevant to diseases such as cancer and inflammation. The compound's ability to disrupt pathological pathways without significant off-target effects makes it a promising candidate for further development. Additionally, its favorable physicochemical properties, such as solubility and stability, enhance its suitability for clinical translation.

The development of new drugs is often hampered by challenges related to drug-likeness and bioavailability. The structural features of tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate, including the presence of hydrophilic groups like the prop-2-enamido moiety and the lipophilic tert-butyl group, contribute to an optimized balance between hydrophobicity and hydrophilicity. This balance is crucial for achieving good oral bioavailability and reducing toxicity.

Recent advancements in drug discovery technologies have enabled researchers to rapidly screen large libraries of compounds for potential therapeutic activity. High-throughput screening (HTS) platforms combined with artificial intelligence (AI)-based predictive modeling have accelerated the identification of promising candidates like tert-butyl 2-({2-(prop-2-enamoid)ethylcarbamoyl}methyl)morpholine-4-carboxylate. These tools allow for the rapid assessment of molecular interactions and help prioritize compounds for further investigation.

The role of computational chemistry in modern drug development cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations provide insights into how compounds interact with biological targets at an atomic level. These insights are invaluable for designing molecules with improved efficacy and reduced side effects.

The future prospects of tert-butyl 2-({2-(prop-2-enamido)ethylcarbamoyl}methyl)morpholine-4-carboxylate are bright, particularly as more research is conducted into its pharmacological properties. Ongoing studies aim to elucidate its mechanism of action and explore its potential in treating various diseases. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into tangible therapeutic benefits for patients.

In conclusion,Tert-butyl 2-({{ prop - - { - en am ide } } } } - eth y l carb am o y l } m eth y l ) m or p h o lin e - { - car bo x y l ate } } ( C A S N o . { - { - { - 2361893 - { - { - { - 18 - { - } } } } } ) } ) } represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications . Its complex structure , derived from carefully selected pharmacophores , positions it as a versatile intermediate capable of yielding novel drug candidates . As research continues , this compound is likely to play an increasingly important role in addressing unmet medical needs .